3-[1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-yl]propanoic acid

• IUPAC Name: 3-[1-(carboxymethyl)-5-thiophen-2-ylpyrrol-2-yl]propanoic acid
• InChI: InChI=1S/C13H13NO4S/c15-12(16)6-4-9-3-5-10(11-2-1-7-19-11)14(9)8-13(17)18/h1-3,5,7H,4,6,8H2,(H,15,16)(H,17,18)
• InChI Key: IHFUSXYHVGXRLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(N2CC(=O)O)CCC(=O)O
• Molecular Formula: C13H13NO4S
• Molecular Weight: 279.31 g/mol

Description

3-[1-(Carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-yl]propanoic acid is a heterocyclic compound featuring a pyrrole core substituted with a thiophene ring (at position 5) and a carboxymethyl group (at position 1). The propanoic acid side chain extends from the pyrrole ring, contributing to its amphiphilic character.

Biological Activity

3-[1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-yl]propanoic acid is a complex organic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. The compound incorporates a pyrrole ring substituted with a carboxymethyl group and a thiophene moiety, which may contribute to its reactivity and interactions with biological targets.

Chemical Structure and Properties

The molecular formula of 3-[1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-yl]propanoic acid is C13H13NO4S, with a molecular weight of 279.31 g/mol. Its structure includes:

• Pyrrole Ring : A five-membered aromatic ring containing nitrogen.
• Thiophene Moiety : A five-membered ring containing sulfur, contributing to the compound's electronic properties.
• Carboxymethyl Group : Enhances solubility and reactivity.

Table 1: Structural Features of 3-[1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-yl]propanoic acid

Feature	Description
Molecular Formula	C13H13NO4S
Molecular Weight	279.31 g/mol
Functional Groups	Pyrrole, Thiophene, Carboxylic Acid

Biological Activity

Preliminary studies indicate that 3-[1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-yl]propanoic acid exhibits a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Antimicrobial Activity

Research on related pyrrole derivatives has shown significant antimicrobial effects. For instance, compounds similar to 3-[1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-yl]propanoic acid have demonstrated activity against various bacterial strains such as Staphylococcus aureus and Escherichia coli .

Anti-inflammatory Activity

The anti-inflammatory potential of pyrrole-based compounds is well-documented. Studies suggest that modifications to the pyrrole structure can enhance anti-inflammatory effects, making it a promising scaffold for developing new anti-inflammatory agents .

Anticancer Activity

Compounds featuring pyrrole scaffolds have been investigated for their anticancer properties. For example, certain derivatives have shown inhibition of tumor growth in various cancer models, indicating the potential of 3-[1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-yl]propanoic acid in cancer therapy .

Summary of Biological Activities

Activity Type	Observations
Antimicrobial	Effective against Staphylococcus aureus, E. coli
Anti-inflammatory	Promising results in reducing inflammation
Anticancer	Inhibition of tumor growth in preclinical studies

Case Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial activity of various pyrrole derivatives, including those structurally related to 3-[1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-yl]propanoic acid. The results indicated that these compounds exhibited bacteriostatic effects against common pathogens, suggesting further exploration into their mechanisms of action could yield valuable insights for drug development .

Case Study 2: Anti-inflammatory Mechanism

In another investigation focusing on the anti-inflammatory properties of pyrrole derivatives, researchers found that specific substitutions on the pyrrole ring significantly enhanced the compounds' efficacy in inhibiting pro-inflammatory cytokine production. This highlights the importance of structural modifications in optimizing biological activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs and their properties, synthesized or reported in the literature:

Compound Name	Molecular Formula	Molecular Weight	logP	Key Substituents	Biological/Physicochemical Notes
3-[1-(Carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-yl]propanoic acid (Target)	C₁₄H₁₃NO₄S	291.32 (calculated)	~1.5*	- Pyrrole, thiophene, carboxymethyl, propanoic acid	Amphiphilic; potential for hydrogen bonding (carboxylic acid groups) .
3-{1-[3-(Methoxycarbonyl)phenyl]-5-(4-methylphenyl)-1H-pyrrol-2-yl}propanoic acid	C₂₂H₂₁NO₄	363.41	4.74	- Methoxycarbonylphenyl, 4-methylphenyl	Higher lipophilicity (logP 4.74), reduced solubility compared to target .
3-(1-(4-Hydroxybenzamido)-5-(thiophen-2-yl)-1H-pyrrol-2-yl)propanoic acid	C₁₈H₁₆N₂O₄S	356.40	~3.0*	- 4-Hydroxybenzamido, thiophene	Enhanced hydrogen-bonding capacity (amide and hydroxyl groups) .
3-[1-[(Aminocarbothioyl)amino]-5-(4-bromophenyl)-1H-pyrrol-2-yl]propanoic acid	C₁₅H₁₅BrN₃O₂S	381.26	~2.8*	- Thiourea, 4-bromophenyl	Potential metal chelation (thiourea) and halogen-mediated bioactivity .
3-(3-Acetyl-2-methyl-5-phenyl-1H-pyrrol-1-yl)propanoic acid	C₁₇H₁₇NO₃	295.33	~2.5*	- Acetyl, methyl, phenyl	Reduced polarity due to acetyl and methyl groups; possible metabolic instability .

*Estimated using similar analogs.

Key Structural and Functional Differences

Substituent Effects on Lipophilicity :

• The methoxycarbonylphenyl analog (logP 4.74) is significantly more lipophilic than the target compound due to the bulky aromatic and ester groups .
• The 4-hydroxybenzamido derivative (logP ~3.0) balances hydrophilicity (amide/hydroxyl) and lipophilicity (aromatic rings) .

Biological Activity Implications :

• Thiourea-containing analogs (e.g., ) may exhibit metal-binding or enzyme-inhibitory activity, whereas acetylated derivatives () could face metabolic challenges .